Cas no 1787880-19-6 (4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1787880-19-6
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 5366072
• Update Time: 2025-07-01

4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C21H21N3O5/c1-13-7-16(9-20(25)28-13)29-17-11-24(12-17)21(26)19-10-18(22-23(19)2)14-5-4-6-15(8-14)27-3/h4-10,17H,11-12H2,1-3H3
• InChI Key： YTZUNWDKYPDTOY-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(C(C3N(C)N=C(C4=CC=CC(OC)=C4)C=3)=O)C2)=C1

Additional information on 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one

Introduction to 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1787880-19-6, identified as 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its pyranone and azetidine moieties, has garnered significant attention due to its potential applications in drug discovery and molecular research. The presence of functional groups such as the 3-methoxyphenyl and methylpyrazole units suggests a rich chemical diversity that could be leveraged for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing various biological targets. The pyranone core of this molecule is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Pyranones are known for their stability and versatility, making them ideal scaffolds for designing small molecules with enhanced bioactivity. In particular, the azetidine ring introduces a unique conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

The 3-methoxyphenyl substituent adds another layer of complexity to this compound, influencing its electronic properties and solubility characteristics. This group is commonly found in biologically active molecules, where it serves as a key pharmacophore. The methylpyrazole moiety further contributes to the molecule's structural diversity, enabling interactions with specific binding sites in proteins and enzymes. These features collectively make 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one a promising candidate for further investigation.

In the context of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their biological relevance. The CAS number 1787880-19-6 serves as a unique identifier, facilitating accurate documentation and communication within the scientific community. Researchers have been exploring derivatives of this compound to assess their efficacy in modulating biological pathways associated with diseases such as cancer, inflammation, and neurological disorders.

One of the most intriguing aspects of this molecule is its potential to act as a scaffold for structure-based drug design. By leveraging computational methods and high-throughput screening, scientists can rapidly evaluate the binding affinity of various derivatives to target proteins. This approach has been instrumental in identifying lead compounds that exhibit high selectivity and potency. The pyranone core, in particular, has been shown to interact with enzymes involved in metabolic pathways, suggesting its utility in developing inhibitors for therapeutic purposes.

Recent studies have also highlighted the role of azetidine-containing compounds in modulating enzyme activity. Azetidines are known for their ability to mimic natural amino acid residues, allowing them to bind to protein pockets with high affinity. In the case of 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one, the azetidine ring is strategically positioned to interact with key residues in biological targets, enhancing the molecule's pharmacological profile.

The methylpyrazole group further contributes to the compound's bioactivity by participating in hydrogen bonding networks and hydrophobic interactions. These interactions are critical for stabilizing binding affinities and ensuring prolonged residence times at target sites. As a result, derivatives of this compound have been explored as potential candidates for treating conditions where enzyme inhibition is desired.

From a synthetic chemistry perspective, the preparation of 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled researchers to construct intricate scaffolds while maintaining high yields and enantiomeric purity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays suggest that derivatives exhibit inhibitory activity against enzymes implicated in disease pathogenesis. For instance, certain analogs have demonstrated potent effects on kinases involved in cancer signaling pathways. These findings underscore the potential of this molecular scaffold as a basis for developing novel therapeutics.

Furthermore, the structural features of 4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one make it an attractive candidate for exploring structure-based drug design strategies. By integrating computational modeling with experimental data, researchers can refine molecular structures to optimize binding interactions with biological targets. This interdisciplinary approach has been successful in identifying lead compounds that exhibit improved pharmacokinetic properties.

The future prospects of this compound are promising, with ongoing research focused on expanding its chemical space through derivatization and analog design. By modifying key functional groups such as the pyranone core and azetidine ring, scientists aim to enhance bioactivity while minimizing off-target effects. Such efforts are crucial for developing safe and effective therapeutic agents that address unmet medical needs.

In conclusion,4-[1-[5-(3-methoxyphenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-6-methylpyran-2-one (CAS no 1787880-19-6) represents a significant advancement in chemical biology due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at modulating biological pathways associated with various diseases. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play a crucial role in shaping future therapeutic strategies.